1-Aminobenzotriazole
1-Aminobenzotriazole
1-aminobenzotriazole (ABT) is a non-specific cytochrome P450 (CYP) inhibitor. It does not appear to affect other enzymes, including UDP-glucuronosyltransferases. ABT acts as a CYP suicide substrate, producing maximal destruction of hepatic and renal microsome CYP protein in vitro at 10 mM. It is effective in vivo, significantly reducing CYP content in both liver and kidney in rats within two hours. The effects of ABT on CYP activity is time-dependent, with significant shift in IC50 values with preincubation.
Brand Name:
Vulcanchem
CAS No.:
1614-12-6
VCID:
VC21090432
InChI:
InChI=1S/C6H6N4/c7-10-6-4-2-1-3-5(6)8-9-10/h1-4H,7H2
SMILES:
C1=CC=C2C(=C1)N=NN2N
Molecular Formula:
C6H6N4
Molecular Weight:
134.14 g/mol
1-Aminobenzotriazole
CAS No.: 1614-12-6
Cat. No.: VC21090432
Molecular Formula: C6H6N4
Molecular Weight: 134.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1-aminobenzotriazole (ABT) is a non-specific cytochrome P450 (CYP) inhibitor. It does not appear to affect other enzymes, including UDP-glucuronosyltransferases. ABT acts as a CYP suicide substrate, producing maximal destruction of hepatic and renal microsome CYP protein in vitro at 10 mM. It is effective in vivo, significantly reducing CYP content in both liver and kidney in rats within two hours. The effects of ABT on CYP activity is time-dependent, with significant shift in IC50 values with preincubation. |
|---|---|
| CAS No. | 1614-12-6 |
| Molecular Formula | C6H6N4 |
| Molecular Weight | 134.14 g/mol |
| IUPAC Name | benzotriazol-1-amine |
| Standard InChI | InChI=1S/C6H6N4/c7-10-6-4-2-1-3-5(6)8-9-10/h1-4H,7H2 |
| Standard InChI Key | JCXKHYLLVKZPKE-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)N=NN2N |
| Canonical SMILES | C1=CC=C2C(=C1)N=NN2N |
| Appearance | Assay:≥98%A crystalline solid |
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